N-(2-Aminoethyl)piperazine

• IUPAC Name: 2-piperazin-1-ylethanamine
• InChI: InChI=1S/C6H15N3/c7-1-4-9-5-2-8-3-6-9/h8H,1-7H2
• InChI Key: IMUDHTPIFIBORV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCN
• Molecular Formula: C6H15N3
• Related CAS: 67786-00-9 (monoacetate)
• DSSTOX Substance ID: DTXSID2021997
• Molecular Weight: 129.20 g/mol
• Physical Description: N-aminoethylpiperazine appears as a colorless liquid with a faint fishlike odor. Flash point 199 °F. Corrosive to tissue. Toxic oxides of nitrogen are produced by combustion., Liquid, Colorless to light colored liquid
• Boiling Point: 428 °F at 760 mmHg (USCG, 1999), 220 °C
• Flash Point: 200 °F (USCG, 1999), 93 °C, 200 °F (93 °C) open cup
• Solubility: Soluble in water
• Density: 0.9852 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.985 g/cu cm at 25 °C
• Vapor Density: 4.4 (Air = 1)
• Vapor Pressure: 0.04 [mmHg]
• Color/Form: Light-colored liquid
• CAS RN: 140-31-8, 28631-79-0
• Melting Point: -2 °F (USCG, 1999), FP: 17.6 °C

Description

N-(2-Aminoethyl)piperazine (AEP) is a derivative of piperazine. This ethyleneamine contains three nitrogen atoms; one primary, one secondary, and one tertiary. It is a corrosive organic liquid and can cause second or third-degree burns. AEP can also cause pulmonary edema as a result of inhalation.

Synthesis Analysis

AEP is produced by reacting ethylene dichloride with ammonia. This process produces various ethylene amines which can then be purified by distillation. AEP is also manufactured by reacting ethylenediamine or ethanolamine/ammonia mixtures over a catalyst.

Molecular Structure Analysis

The molecular formula of AEP is C6H15N3. The 3D structure of the molecule can be viewed using Java or Javascript.

Chemical Reactions Analysis

N-Aminoethylpiperazine neutralizes acids to form salts plus water in exothermic reactions. It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides. Flammable gaseous hydrogen is generated in combination with strong reducing agents, such as hydrides.

Physical And Chemical Properties Analysis

AEP is a colorless liquid with a faint fishlike odor. It has a flash point of 199°F. It is water-soluble and has a relative density of 0.980 at 20 °C.

Scientific Research Applications

Flame Retardant Applications

A novel flame retardant was synthesized by modifying heptamethyltrisiloxane with pentaerythritol diphosphonate dichloride and AEP. .

Curing Reactions and Chemical Changes

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Mechanism of Action

N-Aminoethylpiperazine (AEP), also known as 1-(2-Aminoethyl)piperazine or N-(2-Aminoethyl)piperazine, is a derivative of piperazine . This ethyleneamine contains three nitrogen atoms; one primary, one secondary, and one tertiary . It is a corrosive organic liquid and can cause second or third-degree burns .

Target of Action

It is widely used in the production of polyurethane resins, epoxy resin curing agents, and alkyd resin modifiers .

Mode of Action

AEP neutralizes acids to form salts plus water in exothermic reactions . It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides . Flammable gaseous hydrogen is generated in combination with strong reducing agents, such as hydrides .

Biochemical Pathways

Its role in the production of polyurethane resins, epoxy resins, and alkyd resins suggests that it may influence the polymerization processes involved in the formation of these materials .

Pharmacokinetics

Given its corrosive nature and potential to cause burns, it is likely that its bioavailability and pharmacokinetics would be significantly influenced by these properties .

Result of Action

The primary result of AEP’s action is its role in the production of various resins. It is used as a raw material in the production of polyurethane resins, as a curing agent for epoxy resins, and as a modifier for alkyd resins . These resins are widely used in various industries, including plastics, pesticides, and electroplating .

Action Environment

The action, efficacy, and stability of AEP can be influenced by various environmental factors. For instance, it can react with acids to form salts and water in exothermic reactions . It can also generate flammable gaseous hydrogen in combination with strong reducing agents . Therefore, the environment in which AEP is used or stored can significantly impact its action and stability.

Safety and Hazards

AEP is moderately toxic by ingestion and skin contact. It is extremely destructive to mucous membranes, the upper respiratory tract, eyes, and skin. It causes burns on short contact. AEP can cause temporary incapacitation or residual injury.

Future Directions

AEP has been used in a variety of reactions for studying corrosion inhibition, biological activity, and metal ligand effects on catalysis. It has also been used in the synthesis of other compounds, such as anti-cancer drugs and painkillers.

Synthesis routes and methods

Procedure details

and 421 g triethylenetetraamine (equivalent weight 39.5; 10.7 equivalents) under a nitrogen atmosphere. The reactants were stirred by an agitator provided in the reactor and heated. As soon as water of condensation appeared in the reactor, the nitrogen gas supply was stopped and the temperature increased to bring the reaction mixture to reflux. The reaction was allowed to continue at a reflux temperature of between 190° C. and 250° C. at atmospheric pressure. The acid value of the reaction mixture was monitored and upon reaching an acid value of 2, the reactor was subjected to a mild vacuum. This was continued until the reaction pressure was reduced to 5 mm Hg. The reaction was continued at these thermodynamic conditions, 190° C. to 250° C. and 5 mm Hg, until the reaction mixture acid value dropped below 1.0.. At that time the reactor was cooled to 150° C., atmospheric pressure was reinstituted, by the addition of nitrogen gas, and Hisol (Ashland Oil Co., highly aromatic solvent) was added to acceptable handling viscosity. The addition of the Hisol permitted cooling of the reaction mixture to ambient temperature. The product of this reaction was a liquid weighing 9,520 g.

Q & A

Q1: What is the molecular formula and weight of 1-(2-aminoethyl)piperazine?

A1: 1-(2-Aminoethyl)piperazine has the molecular formula C6H15N3 and a molecular weight of 129.20 g/mol.

Q2: What spectroscopic data is available for characterizing 1-(2-aminoethyl)piperazine?

A2: Various spectroscopic techniques have been employed to characterize AEP, including:

• FTIR: FTIR analysis reveals characteristic peaks corresponding to amine (N-H) and methylene (C-H) stretching vibrations. []
• 1H NMR and 13C NMR: These techniques provide detailed information about the hydrogen and carbon environments within the AEP molecule, confirming its structure. [, , , , ]

Q3: How does the presence of alkyl groups in structure-directing agents (SDAs) affect the water stability of hybrid iodoargentates incorporating 1-(2-aminoethyl)piperazine?

A3: Research suggests that alkylation of SDAs can enhance the water stability of hybrid iodoargentates. For instance, compounds employing alkylated aromatic triphenylphosphine derivatives exhibited superior water stability compared to those using protonated AEP. This difference is attributed to the alkyl groups hindering the formation of hydrogen bonds between the SDA and water molecules, thus preventing hydrolysis. []

Q4: What role does 1-(2-aminoethyl)piperazine play in the production of epoxy foams?

A4: AEP can be utilized as a CO2-blocked hardener (B-AEP) in the production of epoxy foams. Studies explored the impact of resin properties, such as viscosity, on foaming using B-AEP. The results indicate that resins with higher viscosity generally produce foams with higher density and smaller cell sizes, likely due to a narrower expansion time window. []

Q5: Can 1-(2-aminoethyl)piperazine act as a ligand in the synthesis of coordination polymers with catalytic properties?

A5: Yes, AEP can act as a ligand to form coordination polymers with catalytic applications. For example, a 1D zinc coordination polymer incorporating AEP as a ligand demonstrated effective catalytic activity in the Henry reaction, specifically in the synthesis of 1-p-nitrophenyl-2-nitroethanol from p-nitrobenzaldehyde and nitromethane. []

Q6: How do amines functionalized with C60, including those derived from 1-(2-aminoethyl)piperazine, perform as catalysts?

A6: Functionalizing C60 with amines, including AEP, can produce effective solid base catalysts. Among these, C60 functionalized with AEP (C60-AEP) displayed superior catalytic activity in the Knoevenagel condensation reaction, attributed to its enhanced basicity. Notably, C60-AEP also exhibited impressive catalytic stability, highlighting its potential as a robust heterogeneous catalyst. []

Q7: Have there been any computational studies on dicopper complexes containing 1-(2-aminoethyl)piperazine as a ligand for catechol oxidase activity?

A7: Yes, density functional theory (DFT) calculations were employed to study the relationship between the electrochemical behavior and catalytic activity of dicopper complexes using AEP-based ligands. The study aimed to understand the connection between the Cu(II) to Cu(I) reduction process and the turnover number (kcat) for catechol oxidase activity. These calculations provided valuable insights into the catalytic mechanism and structure-activity relationships. []

Q8: What is the impact of the hydrophilic spacer length on the biodegradability of branched polycationic polymers incorporating 1-(2-aminoethyl)piperazine?

A8: Incorporating hydrophilic spacers into branched polycationic polymers synthesized with AEP can significantly impact their biodegradability. Studies revealed that polymers with longer hydrophilic spacers exhibited faster degradation rates under both acidic (pH 5.0) and physiological (pH 7.4) conditions. This finding highlights the potential for tuning polymer degradation profiles through modifications in spacer length. []

Q9: How does the presence of 1-(2-aminoethyl)piperazine in CO2-loaded amine solvents impact their thermal degradation and subsequent foaming?

A9: Research indicates that the thermal degradation of CO2-loaded amine solvents containing AEP can lead to the formation of various degradation products, including N-formylpiperazine, ammonium, N-(2-aminoethyl)piperazine, and 2-imidazolidone. These degradation products can contribute to the foaming observed in these solvents, posing challenges for carbon capture processes. [, ]

Q10: How has optical photothermal infrared (O-PTIR) microspectroscopy been utilized to study materials incorporating 1-(2-aminoethyl)piperazine?

A10: O-PTIR microspectroscopy has been employed to investigate the chemical distribution within self-assembled microdomains of epoxy blends containing AEP and amine-functionalized graphene nanoplatelets (A-GNPs). This technique enabled researchers to identify the specific chemical compositions of the microdomains and observe the selective localization of A-GNPs within regions enriched with secondary amines and alcohols. []

Q11: How does the incorporation of 1-(2-aminoethyl)piperazine affect the biocompatibility and biodegradability of hyperbranched poly(amido amine)s (HPAMAMs)?

A11: HPAMAMs synthesized with AEP exhibit promising biocompatibility and biodegradability. Research has demonstrated that these polymers can be readily cleaved by agents like 2-mercaptoethanol and glutathione, resulting in a decrease in fluorescence intensity. This controlled degradation is crucial for potential applications in biological systems. []